Cas no 168557-86-6 (Benzoyl chloride, 2,5-dichloro-4-fluoro-)

• Product Name: Benzoyl chloride, 2,5-dichloro-4-fluoro-
• CAS No: 168557-86-6
• MF: C₇H₂Cl₃FO
• MW: 227.44758272171
• CID: 1355884
• PubChem ID: 11148871
• Update Time: 2025-04-20

Benzoyl chloride, 2,5-dichloro-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2,5-dichloro-4-fluoro-
• SCHEMBL7929417
• 2,5-Dichloro-4-fluorobenzoylchloride
• 168557-86-6

• Inchi： 1S/C7H2Cl3FO/c8-4-2-6(11)5(9)1-3(4)7(10)12/h1-2H
• InChI Key： XQGOFSMHXMFQBY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(=O)Cl)Cl)F

Computed Properties

• Exact Mass: 225.91566
• Monoisotopic Mass: 225.915526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07